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Compound of Interest

Compound Name: SRI 37892

Cat. No.: B610993 Get Quote

For laboratory professionals engaged in pivotal research and development, the safe handling

and disposal of chemical compounds is a cornerstone of operational excellence and

environmental responsibility. This guide provides detailed procedures for the proper disposal of

SRI 37892, a potent Fzd7 inhibitor, ensuring the safety of personnel and adherence to

regulatory standards.

Chemical and Physical Properties of SRI 37892
A comprehensive understanding of SRI 37892's properties is fundamental to its safe

management. The following table summarizes its key chemical and physical characteristics.[1]

[2][3]

Property Value

Molecular Formula C₂₆H₁₉N₅O₂S

Molecular Weight 465.53 g/mol [1][3]

CAS Number 1030769-75-5[3]

Appearance Solid Powder[2]

Solubility DMSO: 50 mg/mL (107.4 mM)[1]

Storage (Solid) -20°C for 12 months, 4°C for 6 months[2]

Storage (In Solvent) -80°C for 6 months, -20°C for 6 months[2]
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Hazard Identification and Safety Precautions
SRI 37892 is classified with specific hazards that necessitate careful handling to minimize risk.

GHS Classification:[3]

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

Precautionary Measures:[3]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Step-by-Step Disposal Protocol for SRI 37892
The primary directive for the disposal of SRI 37892 is to transfer it to an approved hazardous

waste disposal facility.[3] Adherence to the following procedural steps is critical for safe and

compliant disposal.

1. Personal Protective Equipment (PPE): Before handling SRI 37892 for disposal, ensure the

following PPE is worn:

Chemical safety goggles or a face shield.
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Chemical-resistant gloves (e.g., nitrile).

A lab coat or other protective clothing.

In case of potential dust generation, a NIOSH-approved respirator is recommended.

2. Waste Segregation and Collection:

Solid Waste: Collect unadulterated SRI 37892, as well as contaminated materials such as

weighing paper, pipette tips, and gloves, in a dedicated and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing SRI 37892 should be collected in a separate, compatible,

and clearly labeled hazardous waste container. Avoid mixing with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) department.

3. Container Management:

Use only containers that are compatible with the chemical waste.

Ensure containers are securely sealed to prevent leaks or spills.

Label all waste containers clearly with "Hazardous Waste," the full chemical name "SRI
37892," and the associated hazards (e.g., "Toxic," "Aquatic Hazard").

4. Storage Pending Disposal:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Segregate the SRI 37892 waste from incompatible materials.

5. Disposal Procedure:

Arrange for the collection of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.
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Do not attempt to dispose of SRI 37892 down the drain or in the regular solid waste.[3] This

is crucial to prevent environmental contamination due to its high aquatic toxicity.[3]

Experimental Workflow for Disposal
The logical flow for the proper disposal of SRI 37892 is illustrated in the following diagram.
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Caption: Workflow for the safe disposal of SRI 37892.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and environmentally responsible disposal of SRI 37892, fostering a culture

of safety and compliance within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b610993?utm_src=pdf-body
https://www.benchchem.com/product/b610993?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/sri_37892
https://www.probechem.com/products_SRI37892.html
https://dcchemicals.com/msds/MSDS_DC21694.html
https://www.benchchem.com/product/b610993#sri-37892-proper-disposal-procedures
https://www.benchchem.com/product/b610993#sri-37892-proper-disposal-procedures
https://www.benchchem.com/product/b610993#sri-37892-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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